Cas no 601-53-6 (5b-Cholestan-3-one)

• Product Name: 5b-Cholestan-3-one
• CAS No: 601-53-6
• MF: C₂₇H₄₆O
• MW: 386.653548717499
• CID: 503198
• PubChem ID: 92132
• Update Time: 2025-04-19

5b-Cholestan-3-one Chemical and Physical Properties

Names and Identifiers

• (5R,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one
• 5ß(H)-Cholestan-3-one
• 5β-Cholestan-3-one
• 5B-Cholestan-3-one
• 5beta Cholestanone
• 5beta-Cholestan-3-one
• cholestan-3-one
• Coprostan-3-one
• coprostanone
• 5beta-cholestanone
• 3-Keto-5beta-cholestane
• H6B6EPA52O
• Cholestan-3-one, (5b)-
• beta-cholestan-3-one
• (5b)-Coprostan-3-one
• Cholestan-3-one, (5beta)-
• LMST0101020
• 5.BETA.-CHOLESTANONE
• CHEBI:16074
• NSC 119031
• 601-53-6
• .BETA.-CHOLESTANONE
• EINECS 210-003-0
• CHEMBL69851
• SCHEMBL3034745
• UNII-H6B6EPA52O
• (5.BETA.,17.BETA.)-17-OCTYLANDROSTAN-3-ONE
• C03091
• Q27098364
• DTXSID50862211
• 3-COPROSTANONE
• NSC-119031
• 5.beta.-Cholestan-3-one
• 5.BETA.-COPROSTAN-3-ONE
• LMST01010205
• 5b-Cholestan-3-one

• Inchi： 1S/C27H46O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h18-20,22-25H,6-17H2,1-5H3/t19-,20-,22+,23-,24+,25+,26+,27-/m1/s1
• InChI Key： PESKGJQREUXSRR-JDIFZLMISA-N
• SMILES： O=C1CC[C@@]2(C)[C@@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 386.35500
• Monoisotopic Mass: 386.354866087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: 60 - 63°C
• Boiling Point: 452.9±13.0 °C at 760 mmHg
• Flash Point: 219.3±12.1 °C
• Solubility: Chloroform (Slightly)
• PSA: 17.07000
• LogP: 7.67680
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5b-Cholestan-3-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives